N-[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethyl]-6-[(4S,5R)-5-methyl-2-oxoimidazolidin-4-yl]hexanamide

• IUPAC Name: N-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]-6-[(4S,5R)-5-methyl-2-oxoimidazolidin-4-yl]hexanamide
• InChI: InChI=1S/C18H34N6O5/c1-15-16(23-18(26)22-15)5-3-2-4-6-17(25)20-7-9-27-11-13-29-14-12-28-10-8-21-24-19/h15-16H,2-14H2,1H3,(H,20,25)(H2,22,23,26)/t15-,16+/m1/s1
• InChI Key: JIQVKRRASYKCEL-CVEARBPZSA-N
• Canonical SMILES: CC1C(NC(=O)N1)CCCCCC(=O)NCCOCCOCCOCCN=[N+]=[N-]
• Isomeric SMILES: C[C@@H]1[C@@H](NC(=O)N1)CCCCCC(=O)NCCOCCOCCOCCN=[N+]=[N-]
• Molecular Formula: C18H34N6O5
• Molecular Weight: 414.5 g/mol

Description

“N-[2-[2-[2-(2-Azidoethoxy)ethoxy]ethoxy]ethyl]-6-[(4S,5R)-5-methyl-2-oxoimidazolidin-4-yl]hexanamide” is a chemical compound with the molecular formula C18H34N6O5. It is also known as Desthiobiotin-PEG3-Azide.

Molecular Structure Analysis

The molecular structure of this compound consists of a desthiobiotin moiety connected to a polyethylene glycol (PEG) chain, which ends with an azide group. The PEG chain increases the solubility and stability of the compound, while the azide group allows for further chemical modifications.

Chemical Reactions Analysis

The azide group in this compound can participate in click chemistry reactions, such as the azide-alkyne Huisgen cycloaddition. This reaction is often used to attach different functional groups or biomolecules to the compound.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 414.500 Da. Other physical and chemical properties such as melting point, boiling point, and solubility are not available from the current search results.

Scientific Research Applications

Synthesis and Biological Activities

Research in the field of organic chemistry has led to the synthesis of novel compounds with potential biological activities. For instance, Bhambi et al. (2010) described the synthesis of new derivatives with potential for pharmacological studies, focusing on compounds that might exhibit unique biological properties due to their specific functional groups and molecular structures similar to the compound of interest (Bhambi, D., Sain, D. K., Salvi, V. K., Sharma, C., & Talesara, G. L., 2010).

Antimicrobial Activities

Research by Sharma et al. (2004) explored the synthesis and in vitro antimicrobial activities of compounds, suggesting the importance of structural modifications for enhancing biological effects. This aligns with the potential exploration of our compound's applications in developing new antimicrobial agents (Sharma, P., Sharma, S., & Rane, N., 2004).

Potential in Drug Development

Kubo et al. (1993) investigated novel angiotensin II receptor antagonists, indicating the compound's relevance in medicinal chemistry for drug development. Such studies demonstrate the approach to modifying specific compounds to improve their biological efficacy and bioavailability, which could be pertinent to the compound (Kubo, K. et al., 1993).